Cas no 996-12-3 (2,2-Dimethylhexanal)
2,2-Dimethylhexanal structure
Product Name:2,2-Dimethylhexanal
CAS No:996-12-3
Molecular Formula:C8H16O
Molecular Weight:128.21204
MDL:MFCD22054101
CID:1992697
PubChem ID:523230
2,2-Dimethylhexanal Properties
Names and Identifiers
-
- 2,2-Dimethylhexanal
- 2,2-Dimethyl-n-hexanal
- EN300-1218196
- 2,2-dimethyl-n-hexaldehyde
- 996-12-3
- D93253
- Hexanal, 2,2-dimethyl-
- AKOS022633326
- F2147-6052
- 2,2-dimethyl hexanal
- SCHEMBL1410619
- STR07256
- DTXSID80335165
-
- MDL： MFCD22054101
- InChIKey： PGEITMLMCONAGQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H16O/c1-4-5-6-8(2,3)7-9/h7H,4-6H2,1-3H3
- SMILES： CCCCC(C)(C)C=O
Computed Properties
- Exact Mass: 128.120115130g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 4
- Monoisotopic Mass: 128.120115130g/mol
- Heavy Atom Count: 9
- Complexity: 84.6
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Refractive Index: 1.4159 (estimate)
- Boiling Point: 167.67°C (estimate)
- Melting Point: 13.5°C (estimate)
- Density: 0.8310 (estimate)
2,2-Dimethylhexanal Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P005SQP-25mg |
Hexanal, 2,2-dimethyl- |
996-12-3 | 95% | 25mg |
$270.00 | 2024-04-19 | |
| A2B Chem LLC | AC69729-25mg |
Hexanal, 2,2-dimethyl- |
996-12-3 | 95% | 25mg |
$236.00 | 2024-07-18 | |
| Aaron | AR005SZ1-100mg |
Hexanal, 2,2-dimethyl- |
996-12-3 | 95% | 100mg |
$165.00 | 2025-02-10 | |
| Cooke Chemical | LN0354958-25mg |
Hexanal,2,2-dimethyl- |
996-12-3 | 95% | 25mg |
RMB 960.00 | 2025-02-20 | |
| Enamine | EN300-1218196-0.05g |
2,2-dimethylhexanal |
996-12-3 | 0.05g |
$624.0 | 2023-07-10 | ||
| eNovation Chemicals LLC | Y1015400-25mg |
Hexanal, 2,2-dimethyl- |
996-12-3 | 95% | 25mg |
$285 | 2022-09-07 | |
| Life Chemicals | F2147-6052-0.25g |
2,2-dimethylhexanal |
996-12-3 | 95%+ | 0.25g |
$260.0 | 2023-09-06 | |
| TRC | D206716-100mg |
2,2-dimethylhexanal |
996-12-3 | 100mg |
$ 138.00 | 2023-09-08 |
2,2-Dimethylhexanal Related Literature
-
1. Skeletal rearrangements through homoenolizable methyl groups in acyclic ketones. The effect of strain on the regioselectivity of β-enolate cleavageM. B. Rampersad,J. B. Stothers J. Chem. Soc. Chem. Commun. 1976 709
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